Cas no 521-40-4 (Desmethylnarcotine)

• Product Name: Desmethylnarcotine
• CAS No: 521-40-4
• MF: C₂₁H₂₁NO₇
• MW: 399.393946409225
• CID: 376861
• Update Time: 2025-04-19

Desmethylnarcotine Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-4-hydroxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,(3S)-
• (3S)-3-[(5R)-4-hydroxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-6,7-dimethoxy-3H-2-benzofuran-1-one
• Desmethylnarcotine
• (3S)-3-[(5R)-4-hydroxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-6,7-dimethoxy-2-benzofuran-1(3H)-one
• (S-(R*,R*))-6,7-Dimethoxy-3-(5,6,7,8-tetrahydro-4-hydroxy-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)phthalide
• Narcotoline

• Inchi： 1S/C21H21NO7/c1-22-7-6-10-8-13-20(28-9-27-13)17(23)14(10)16(22)18-11-4-5-12(25-2)19(26-3)15(11)21(24)29-18/h4-5,8,16,18,23H,6-7,9H2,1-3H3/t16-,18+/m1/s1
• InChI Key： LMGZCSKYOKDBES-AEFFLSMTSA-N
• SMILES： O1C(C2C(=C(C=CC=2[C@H]1[C@H]1C2C(=C3C(=CC=2CCN1C)OCO3)O)OC)OC)=O

Experimental Properties

• Melting Point: 202°
• Specific Rotation: D20 -189° (0.1 g in 25 ml chloroform, 20 cm tube); D20 +5.8° (0.065 g in 5 ml 0.1N HCl in 20 cm tube)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines Phthalide isoquinolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines